Cas no 1361491-41-9 (5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361491-41-9
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4967191
• Update Time: 2025-10-28

5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-10-3-8(4-11(15)13(10)16)7-1-2-9(17-6-7)5-12(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： ZNBIAFFSYVUECQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CN=C(CC(=O)O)C=C1)Cl)Cl

Computed Properties

• Exact Mass: 314.962062 g/mol
• Monoisotopic Mass: 314.962062 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2
• Molecular Weight: 316.6

Additional information on 5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid

5-(3,4,5-Trichlorophenyl)pyridine-2-acetic Acid: A Comprehensive Overview

The compound 5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid, identified by the CAS number 1361491-41-9, is a synthetic organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trichlorophenyl group and an acetic acid moiety. The presence of the trichlorophenyl group imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of this compound in the development of novel agrochemicals and pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of herbicides and fungicides. The trichlorophenyl group is known to enhance the stability and bioavailability of such compounds, making them more effective in agricultural settings. Additionally, the pyridine ring serves as a versatile platform for further substitution reactions, enabling the creation of derivatives with tailored pharmacological properties.

In terms of synthesis, the preparation of 5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid involves a multi-step process that typically begins with the chlorination of phenol derivatives to form the trichlorophenol intermediate. This intermediate is then subjected to nucleophilic aromatic substitution reactions to introduce the pyridine ring. The final step involves the introduction of the acetic acid group through a Friedel-Crafts acylation or similar reaction mechanism. The optimization of these steps has been a focus of recent research efforts to improve yield and reduce production costs.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 200°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent-based applications, including chromatographic separations and extraction processes.

From an environmental perspective, there is growing interest in understanding the fate and behavior of CAS No. 1361491-41-9 in natural ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to assess its long-term persistence and potential bioaccumulation in food chains.

In conclusion, 5-(3,4,5-Trichlorophenyl)pyridine-2-acetic acid represents a promising compound with diverse applications across multiple industries. Its unique structure and functional groups make it an attractive target for further research and development efforts. As new insights into its synthesis, properties, and environmental impact continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.